![molecular formula C8H9N3 B020067 8-Methylimidazo[1,2-a]pyridin-3-amine CAS No. 68739-11-7](/img/structure/B20067.png)
8-Methylimidazo[1,2-a]pyridin-3-amine
Overview
Description
8-Methylimidazo[1,2-a]pyridin-3-amine is a compound that has been studied for its potential pharmaceutical applications . It has been identified as a selective inhibitor of the excitatory amino acid transporter subtype 3 (EAAT3) . The compound has been shown to have a >20-fold preference for inhibition of EAAT3 over EAAT1,2,4 .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including 8-Methylimidazo[1,2-a]pyridin-3-amine, has been well studied in the past decade . The synthetic pathways of imidazo[1,2-a]pyridines have been assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .
Molecular Structure Analysis
The molecular structure of 8-Methylimidazo[1,2-a]pyridin-3-amine is characterized by a pyridine ring fused to an imidazole ring . It was shown that a small lipophilic substituent (methyl or bromine) at the 7- and/or 8-position was essential for activity .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 8-Methylimidazo[1,2-a]pyridin-3-amine include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .
Scientific Research Applications
Solvent- and Catalyst-free Synthesis
Imidazo[1,2-a]pyridines, including 8-Methylimidazo[1,2-a]pyridin-3-amine, can be synthesized in a solvent- and catalyst-free method by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is fast, clean, high yielding, simple to work up, and environmentally benign .
Antiviral Applications
Imidazo[1,2-a]pyridines have shown promising antiviral properties . This makes them potential candidates for the development of new antiviral drugs.
Antiulcer Applications
These compounds have also demonstrated antiulcer properties , suggesting their potential use in the treatment of ulcer-related conditions.
Antibacterial Applications
Imidazo[1,2-a]pyridines have been found to possess antibacterial properties , which could be harnessed for the development of new antibacterial agents.
Anticancer Applications
Research has proposed the use of imidazo[1,2-a]pyridine derivatives, including 8-Methylimidazo[1,2-a]pyridin-3-amine, for the treatment of cancer . This is due to their significant activity against various types of cancer.
Cardiovascular Disease Treatment
Imidazo[1,2-a]pyridine derivatives have also been suggested for the treatment of cardiovascular diseases . This is due to their potential to act as calcium channel blockers .
Alzheimer’s Disease Treatment
Research has also proposed the use of imidazo[1,2-a]pyridine derivatives for the treatment of Alzheimer’s disease . This is due to their potential to modulate GABA A receptors .
Antituberculosis Applications
Imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This makes them potential candidates for the development of new antituberculosis drugs.
Mechanism of Action
Target of Action
8-Methylimidazo[1,2-a]pyridin-3-amine is a derivative of the imidazo[1,2-a]pyridine class of compounds . This class of compounds has been recognized for its wide range of applications in medicinal chemistry . Specifically, they have been developed as antituberculosis agents, showing significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . The primary target of these compounds is the glutamine synthetase (MtGS), a potential target for tuberculosis drug development .
Mode of Action
The mode of action of 8-Methylimidazo[1,2-a]pyridin-3-amine involves interaction with its primary target, the glutamine synthetase . The compound inhibits the activity of this enzyme, thereby affecting the growth and proliferation of tuberculosis bacteria . The presence of a small lipophilic substituent in the 8- and/or 7-positions is key to the observed inhibitory potency of this compound class .
Biochemical Pathways
The inhibition of glutamine synthetase disrupts the biochemical pathways involved in the synthesis of glutamine, an essential amino acid for the growth and survival of tuberculosis bacteria . This leads to a reduction in bacterial load and the effective treatment of tuberculosis .
Pharmacokinetics
Related compounds in the imidazo[1,2-a]pyridine class have shown good microsomal stability , which suggests that 8-Methylimidazo[1,2-a]pyridin-3-amine may also have favorable ADME properties.
Result of Action
The result of the action of 8-Methylimidazo[1,2-a]pyridin-3-amine is a significant reduction in the bacterial load of tuberculosis bacteria . This is achieved through the inhibition of glutamine synthetase, which disrupts essential biochemical pathways in the bacteria .
Action Environment
The action environment can influence the efficacy and stability of 8-Methylimidazo[1,2-a]pyridin-3-amine. It’s worth noting that the effectiveness of similar compounds against tuberculosis has been demonstrated in both in vitro and in vivo settings , suggesting that they are effective in a variety of biological environments.
properties
IUPAC Name |
8-methylimidazo[1,2-a]pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGGMCFYRIGTEMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20512796 |
Source
|
| Record name | 8-Methylimidazo[1,2-a]pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20512796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methylimidazo[1,2-a]pyridin-3-amine | |
CAS RN |
68739-11-7 |
Source
|
| Record name | 8-Methylimidazo[1,2-a]pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20512796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-methylimidazo[1,2-a]pyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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